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Compound of Interest

Compound Name: Methoxyimino-acetic acid

CAS No.: 88012-58-2

Cat. No.: B2359429

Get Quote

Executive Safety Summary (BLUF)
Do not underestimate this compound based on its molecular weight. Methoxyimino-acetic
acid (often the (Z)-isomer) is a critical intermediate in cephalosporin synthesis (e.g.,

Cefuroxime).[1][2] While it shares the "acetic acid" name, its handling profile differs from glacial

acetic acid due to its solid state and the presence of the oxime moiety.[1][2]

The Primary Risks are:

Corrosive Dust: As a solid acid, the dust is highly irritating to mucous membranes

(eyes/lungs) and becomes corrosive upon contact with moisture (sweat/tears).[1][2]

Sensitization: Oxime derivatives carry a risk of dermal sensitization.[1][2]

Hidden Eye Damage: The crystalline nature can cause micro-abrasions that facilitate rapid

chemical burns if dust enters the eye.[1][2]

Immediate Action Required:
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Engineering Control: All weighing and transfer must occur inside a certified Chemical Fume

Hood.[1][2]

Eye Protection: Safety glasses are insufficient.[1][2] Unvented chemical splash goggles are

mandatory.[1][2]

Hazard Mechanism & Causality
Why do we recommend specific PPE? Understanding the mechanism ensures compliance.

Hazard Class Mechanism of Injury Critical PPE Implication

Skin Irritation / Corrosion

(H314/H315)

The carboxylic acid proton (

) protonates skin proteins.[1][2]

The methoxyimino group

increases lipophilicity

compared to simple acetic

acid, potentially aiding dermal

penetration.[2]

Glove Thickness: Standard

exam gloves may degrade

faster than expected if the

solid dissolves in sweat inside

the glove.[1][2]

Severe Eye Damage (H318)

The compound is a solid acid.

[1][2] Upon contact with the

aqueous environment of the

eye, it creates a localized high-

acidity zone (

) causing immediate protein

coagulation and corneal

opacity.[1][2]

Goggles vs. Glasses: Side

shields do not stop airborne

dust.[1][2] Only a full seal

(goggles) prevents particulate

entry.[1][2]

Respiratory Irritation (H335)

Inhalation of fine particulates

deposits acidic material in the

alveoli, leading to chemical

pneumonitis.[1][2]

Respiratory Protection: If hood

work is impossible (rare), a

P100 particulate filter is

required, not just an organic

vapor cartridge.

PPE Selection Matrix
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Hand Protection Strategy
Note: Methoxyimino-acetic acid is typically handled as a solid, but often dissolved in polar

aprotic solvents (DMF, DMSO) or alcohols for reaction.[1]

Scenario Glove Material Thickness
Breakthrough
Time

Rationale

Solid Handling

(Weighing)
Nitrile 4-5 mil (0.10mm) >480 min (Solid)

Nitrile provides

excellent

abrasion

resistance

against crystals.

[1][2]

Solution

Handling (in

Water/Alcohol)

Nitrile (Double

Gloved)
5-8 mil (Total) >120 min

The acid is

soluble; double

gloving allows

outer glove

removal upon

splash without

exposing skin.[1]

[2]

Solution

Handling (in

DMF/DMSO)

Butyl Rubber or

Laminate
>15 mil >480 min

Nitrile is

permeable to

DMF/DMSO.[1]

[2] The solvent

carries the acid

through the glove

to the skin.[1][2]

Respiratory & Body Protection[1][2][3][4]
Eyes:Chemical Splash Goggles (ANSI Z87.1+ D3 rating).[1][2] Strictly prohibited: Contact

lenses.[1][2]

Body: Lab coat (100% cotton or Nomex; avoid synthetics that melt).[1][2] Closed-toe

leather/composite shoes.[1][2]
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Respiratory:

Primary: Chemical Fume Hood (Face velocity 80-100 fpm).[1][2]

Secondary (Spill/Cleaning):[1][2] Full-face respirator with ABEK-P3 (Multi-gas +

Particulate) cartridges.[1][2]

Operational Protocol: Weighing & Transfer
Objective: Transfer 10.0g of Methoxyimino-acetic acid to a reaction vessel without dust

generation.

Preparation:

Clear the fume hood.[1][2][3] Place an ionizing bar or anti-static gun near the balance.[1]

[2] Causality: These crystals are prone to static charge; static dispersal is the #1 cause of

exposure.[1][2]

Pre-weigh the receiving solvent in the reactor to minimize open handling time.[1][2]

Weighing:

Don double nitrile gloves.[1][2]

Open the stock container inside the hood.

Use a disposable anti-static weighing boat.[1][2]

Technique: Do not dump. Spatulate gently.[1][2] If crystals clump, do not crush them in the

open boat (aerosol risk); close the container and gently tumble.

Transfer:

Move the boat to the reactor.[1][2]

Use a powder funnel extending deep into the reactor neck.[1][2]

Rinse the boat and funnel immediately with the reaction solvent (e.g., Methanol) to

sequester residual dust into the liquid phase.[1]
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Decontamination:

Wipe the balance area with a saturated Sodium Bicarbonate (

) wipe (neutralization), followed by water.[1][2]

Discard gloves as solid hazardous waste.[1][2]

Visualized Decision Logic
Diagram 1: PPE Selection Workflow
This logic gate ensures you select the correct protection based on the physical state and

solvent system.[1]
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Start: Assess Task

Physical State?

Solid / Powder

Weighing

Solution / Liquid

Reaction/Workup

PPE: Nitrile Gloves (4 mil)
+ Splash Goggles

+ Fume Hood
Check Solvent Type

Aqueous / Alcohol DMF / DMSO / DCM

PPE: Double Nitrile
+ Face Shield

PPE: Butyl or Laminate Gloves
(Silver Shield)
+ Face Shield

Click to download full resolution via product page

Caption: Decision tree for selecting glove material and eye protection based on the solvency of

Methoxyimino-acetic acid.

Diagram 2: Emergency Spill Response
Immediate actions to take if containment is breached.
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Spill Detected 1. Isolate Area
(Close Hood Sash) 2. Assess Size

Small (<10g)

Large (>10g)

3. Cover with
Sodium Bicarbonate

3. Evacuate Lab
Call EHS

4. Wet Wipe (Water)
Dispose as HazWaste

Click to download full resolution via product page

Caption: Step-by-step workflow for neutralizing and cleaning acidic spills.

Waste Disposal & Deactivation
Classification: Hazardous Chemical Waste (Acidic, Organic).[1][2]

Segregation: Do not mix with oxidizing agents (Nitric acid, Peroxides) or strong bases

(exothermic reaction risk).[1][2]

Labeling: Clearly label as "Organic Acid - Methoxyimino-acetic acid".

Container: High-density polyethylene (HDPE) or glass.[1][2] Avoid metal containers due to

corrosion.[1][2]

Deactivation (Glassware): Rinse glassware with 5% aqueous Sodium Bicarbonate (

) before washing with detergent.[1][2] This converts the acid to its water-soluble sodium salt,
preventing drain corrosion.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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